Cas no 2229181-89-7 (4-(2,2,2-trifluoroethyl)piperidin-4-ol)

• Product Name: 4-(2,2,2-trifluoroethyl)piperidin-4-ol
• CAS No: 2229181-89-7
• MF: C₇H₁₂F₃NO
• MW: 183.171492576599
• CID: 6212869
• PubChem ID: 165635117
• Update Time: 2025-06-15

4-(2,2,2-trifluoroethyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2,2,2-trifluoroethyl)piperidin-4-ol
• 2229181-89-7
• EN300-1971131

• Inchi： 1S/C7H12F3NO/c8-7(9,10)5-6(12)1-3-11-4-2-6/h11-12H,1-5H2
• InChI Key： BSCGDPWKMQSXDY-UHFFFAOYSA-N
• SMILES： FC(CC1(CCNCC1)O)(F)F

Computed Properties

• Exact Mass: 183.08709849g/mol
• Monoisotopic Mass: 183.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(2,2,2-trifluoroethyl)piperidin-4-ol

Introduction to 4-(2,2,2-trifluoroethyl)piperidin-4-ol (CAS No: 2229181-89-7)

4-(2,2,2-trifluoroethyl)piperidin-4-ol, identified by the Chemical Abstracts Service Number (CAS No) 2229181-89-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and utility in drug development. The introduction of fluorine atoms into the molecular structure enhances its pharmacological properties, making it a subject of intense interest in synthetic organic chemistry and drug discovery.

The molecular structure of 4-(2,2,2-trifluoroethyl)piperidin-4-ol consists of a piperidine ring substituted with a 2,2,2-trifluoroethyl group at the 4-position and a hydroxyl group at the 4-position as well. This specific arrangement imparts unique electronic and steric properties to the molecule, which can be exploited in the design of novel therapeutic agents. The presence of fluorine atoms not only increases the lipophilicity of the compound but also influences its metabolic stability and binding affinity to biological targets.

In recent years, there has been growing interest in fluorinated piperidine derivatives due to their potential applications in treating various diseases. 4-(2,2,2-trifluoroethyl)piperidin-4-ol has been investigated for its potential role as an intermediate in the synthesis of more complex pharmacophores. Its structural features make it a valuable building block for medicinal chemists seeking to develop new drugs with improved pharmacokinetic profiles.

One of the most compelling aspects of 4-(2,2,2-trifluoroethyl)piperidin-4-ol is its versatility in chemical modifications. The hydroxyl group at the 4-position can be easily functionalized through various organic reactions such as etherification, esterification, or phosphorylation. Similarly, the trifluoroethyl group provides a handle for further derivatization, allowing chemists to tailor the compound's properties to specific biological targets. These attributes have made it a preferred choice for researchers working on kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and other therapeutic candidates.

The synthesis of 4-(2,2,2-trifluoroethyl)piperidin-4-ol typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include nucleophilic substitution reactions on halogenated piperidine derivatives followed by protection-deprotection strategies to install the desired functional groups. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to enhance synthetic efficiency and yield.

Recent advancements in computational chemistry have further facilitated the design and optimization of 4-(2,2,2-trifluoroethyl)piperidin-4-ol derivatives. Molecular modeling studies have been instrumental in predicting binding modes and interactions with biological targets such as enzymes and receptors. These insights have guided medicinal chemists in modifying the compound's structure to improve its potency and selectivity. For instance, virtual screening algorithms have been used to identify novel analogs with enhanced pharmacological activity.

The pharmacological profile of 4-(2,2,2-trifluoroethyl)piperidin-4-ol has been extensively studied in preclinical models. Initial investigations suggest that this compound exhibits promising activity against various disease-related targets. Its ability to modulate enzyme activity and receptor binding makes it a potential candidate for treating conditions such as cancer, inflammation, and neurological disorders. Further preclinical studies are ongoing to elucidate its mechanism of action and assess its safety profile.

In conclusion,4-(2,2,2-trifluoroethyl)piperidin-4-ol (CAS No: 2229181-89-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for drug discovery and development. As research continues to uncover new applications for this compound,it is likely to play an increasingly important role in addressing unmet medical needs worldwide.